1H-Imidazole-4-carboxylic acid, 5-[(methylamino)methyl]-, ethyl ester

• IUPAC Name: ethyl 5-(methylaminomethyl)-1H-imidazole-4-carboxylate
• InChI: InChI=1S/C8H13N3O2/c1-3-13-8(12)7-6(4-9-2)10-5-11-7/h5,9H,3-4H2,1-2H3,(H,10,11)
• InChI Key: VJSQEKXQGNSVLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC=N1)CNC
• Molecular Formula: C8H13N3O2
• DSSTOX Substance ID: DTXSID10566905
• Molecular Weight: 183.21 g/mol
• CAS RN: 137159-37-6

Description

“1H-Imidazole-4-carboxylic acid, 5-[(methylamino)methyl]-, ethyl ester” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is a key component in many functional molecules used in a variety of everyday applications.

Synthesis Analysis

The synthesis of imidazoles has seen recent advances. One method involves the cyclization of amido-nitriles to form disubstituted imidazoles. The reaction conditions are mild enough for the inclusion of a variety of functional groups. Another method involves a one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

The molecular structure of imidazole derivatives can be analyzed using various techniques. The IUPAC Standard InChI for 4,5-Imidazoledicarboxylic acid, a related compound, is InChI=1S/C5H4N2O4/c8-4(9)2-3(5(10)11)7-1-6-2/h1H, (H,6,7) (H,8,9) (H,10,11).

Chemical Reactions Analysis

Imidazoles are involved in a variety of chemical reactions. They are key components in functional molecules used in diverse applications. The bonds formed during the formation of the imidazole are crucial to these reactions.

Physical And Chemical Properties Analysis

Imidazole derivatives have various physical and chemical properties. For example, 4,5-Imidazoledicarboxylic acid has a molecular weight of 156.0963. It’s also worth noting that imidazole is amphoteric in nature, showing both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary depending on their specific structure and the context in which they are used. For example, a ring-substituted-1H-imidazole-4-carboxylic acid derivative has been shown to act as a new class of anti-tuberculosis agents.

Safety and Hazards

Safety and hazards associated with imidazole derivatives can vary. For example, 1-Methyl-1H-imidazole-2-carboxylic acid has hazard statements H315 - H319 - H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Imidazole derivatives have a wide range of applications and are being deployed in traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications. As such, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.